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Abstract
Amooracetal is a naturally occurring triterpenoid of the tirucallane type. This document

provides a comprehensive overview of the available technical information regarding its

discovery and origin. Amooracetal has been identified as 21,23:24,25-Diepoxy-21,23-

dimethoxytirucall-7-en-3-one and is isolated from the plant Aphanamixis grandifolia. While the

primary scientific literature detailing its initial isolation and complete spectroscopic

characterization is not readily available in public databases, this guide synthesizes the existing

data from chemical supplier databases and related studies on similar compounds from the

same genus. This document is intended to serve as a foundational resource for researchers

interested in the potential therapeutic applications of this natural product.

Introduction
Natural products continue to be a vital source of novel chemical entities for drug discovery. The

Meliaceae family of plants, in particular, is a rich reservoir of structurally diverse and biologically

active terpenoids. Within this family, the genus Aphanamixis has yielded numerous tirucallane-

type triterpenoids, a class of compounds that has demonstrated a range of pharmacological

activities, including cytotoxic and anti-inflammatory effects. Amooracetal (CAS No. 1351617-

73-6) is one such triterpenoid isolated from Aphanamixis grandifolia.[1][2] This guide aims to

consolidate the known information on its discovery and natural source, providing a technical

foundation for further research and development.
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Discovery and Origin
Natural Source
Amooracetal is a phytochemical isolated from the herbs of Aphanamixis grandifolia.[1][2] This

plant species belongs to the Meliaceae family and is a known source of various bioactive

terpenoids. The isolation of amooracetal underscores the rich chemical diversity of the

Aphanamixis genus, which is a promising source for the discovery of new natural products.

Chemical Structure and Properties
Based on the information from chemical databases, the systematic name for amooracetal is
21,23:24,25-Diepoxy-21,23-dimethoxytirucall-7-en-3-one.[3][4]

Table 1: Chemical and Physical Properties of Amooracetal

Property Value Source

CAS Number 1351617-73-6 [2][3][4]

Molecular Formula C₃₂H₅₀O₅ [2]

Molecular Weight 514.7 g/mol [2]

Class Triterpenoid (Tirucallane-type) [5]

Experimental Protocols (General Methodology)
While the specific experimental protocol for the isolation and purification of amooracetal is not

detailed in the currently available literature, a general methodology can be inferred from studies

on other tirucallane triterpenoids isolated from Aphanamixis and related genera. The following

represents a plausible workflow for the discovery and characterization of amooracetal.

General Experimental Workflow
The process of discovering and characterizing a novel natural product like amooracetal
typically follows a structured sequence of steps, from the collection of the plant material to the

final elucidation of its chemical structure.
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Caption: Generalized workflow for the isolation and identification of amooracetal.

Extraction and Isolation
Plant Material Preparation: The herbs of Aphanamixis grandifolia are collected, dried, and

pulverized to increase the surface area for extraction.

Extraction: The powdered plant material is typically extracted with a polar solvent such as

ethanol or methanol at room temperature for an extended period. This process is often

repeated to ensure exhaustive extraction of the secondary metabolites.

Solvent Partitioning: The crude extract is then concentrated under reduced pressure and

subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl

acetate, and n-butanol) to separate compounds based on their polarity. Triterpenoids like

amooracetal are often found in the less polar fractions.

Chromatography: The fractions are then subjected to various chromatographic techniques

for further separation. This may include:

Column Chromatography: Using silica gel or other stationary phases with a gradient of

solvents.

High-Performance Liquid Chromatography (HPLC): Often used as a final purification step

to obtain the pure compound.

Structure Elucidation
The determination of the chemical structure of an isolated compound like amooracetal relies

on a combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for elucidating the carbon skeleton and the relative

stereochemistry of the molecule.

X-ray Crystallography: If a suitable crystal can be obtained, this technique provides

unambiguous determination of the absolute stereochemistry.

Potential Biological Activity and Signaling Pathways
(Inferred)
While no specific biological activity has been reported for amooracetal in the reviewed

literature, related tirucallane-type triterpenoids isolated from the Amoora and Aphanamixis

genera have demonstrated notable cytotoxic and anti-inflammatory properties.[5]

Cytotoxic Activity
Tirucallane derivatives from Amoora dasyclada have shown significant cytotoxic activity against

the human cancer cell line HepG2, with IC₅₀ values in the micromolar range.[5] This suggests

that amooracetal could also possess cytotoxic properties, making it a candidate for further

investigation in oncology.

Anti-inflammatory Activity
Extracts from plants of the Amoora genus have been shown to possess anti-inflammatory

activity.[6] The mechanism of action for many anti-inflammatory natural products involves the

modulation of key signaling pathways.

Potential Signaling Pathway Interactions
Many natural products exert their effects by modulating cellular signaling pathways. For anti-

inflammatory and cytotoxic agents, common targets include pathways that regulate cell

proliferation, apoptosis, and the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b564674#amooracetal-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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